Cas no 2411636-23-0 (2-Pyridinemethanamine, 5-bromo-3-fluoro-α-methyl-, hydrochloride (1:1))

2-Pyridinemethanamine, 5-bromo-3-fluoro-α-methyl-, hydrochloride (1:1) is a halogenated pyridine derivative with a substituted methylamine side chain. The presence of bromo and fluoro substituents enhances its reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The α-methyl group introduces steric effects, potentially influencing selectivity in coupling reactions. The hydrochloride salt improves stability and solubility, facilitating handling and storage. This compound is particularly useful in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig amination, due to its electron-deficient pyridine core. Its structural features make it suitable for constructing complex heterocyclic frameworks in drug discovery and material science applications.

2-Pyridinemethanamine, 5-bromo-3-fluoro-α-methyl-, hydrochloride (1:1) structure

2411636-23-0 structure

Product Name:2-Pyridinemethanamine, 5-bromo-3-fluoro-α-methyl-, hydrochloride (1:1)

CAS No:2411636-23-0

MF:C₇H₉BrClFN₂

MW:255.515163183212

MDL:MFCD32067280

CID:4782112

Update Time:2025-11-01

2-Pyridinemethanamine, 5-bromo-3-fluoro-α-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

- 2-Pyridinemethanamine, 5-bromo-3-fluoro-α-methyl-, hydrochloride (1:1)
- MDL： MFCD32067280
- Inchi： 1S/C7H8BrFN2.ClH/c1-4(10)7-6(9)2-5(8)3-11-7;/h2-4H,10H2,1H3;1H
- InChI Key： VFTGWIAATSQRMV-UHFFFAOYSA-N
- SMILES： C(C1N=CC(Br)=CC=1F)(N)C.Cl

2-Pyridinemethanamine, 5-bromo-3-fluoro-α-methyl-, hydrochloride (1:1) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	219862-500mg	1-(5-Bromo-3-fluoropyridin-2-yl)ethan-1-amine hydrochloride, 95% min	2411636-23-0	95%	500mg	$1156.00	2023-09-06
Matrix Scientific	219862-1g	1-(5-Bromo-3-fluoropyridin-2-yl)ethan-1-amine hydrochloride, 95% min	2411636-23-0	95%	1g	$1890.00	2023-09-06

2-Pyridinemethanamine, 5-bromo-3-fluoro-α-methyl-, hydrochloride (1:1) Related Literature

1. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
2. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
3. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
4. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Pyridinemethanamine, 5-bromo-3-fluoro-α-methyl-, hydrochloride (1:1)

2-Pyridinemethanamine, 5-bromo-3-fluoro-α-methyl-, hydrochloride (1:1) (CAS No. 2411636-23-0): An Overview

2-Pyridinemethanamine, 5-bromo-3-fluoro-α-methyl-, hydrochloride (1:1) (CAS No. 2411636-23-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of a bromine and a fluorine atom, along with the α-methyl group, imparts distinct chemical and biological properties that make it a valuable candidate for further investigation.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for pharmaceutical formulations. The 5-bromo and 3-fluoro substitutions on the pyridine ring contribute to its pharmacological profile, influencing its interactions with biological targets. These modifications can affect the compound's binding affinity, metabolic stability, and overall efficacy in treating specific diseases.

Recent studies have explored the potential of 2-Pyridinemethanamine, 5-bromo-3-fluoro-α-methyl-, hydrochloride (1:1) in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play crucial roles in mood regulation, cognitive function, and motor control. By targeting these systems, 2-Pyridinemethanamine, 5-bromo-3-fluoro-α-methyl-, hydrochloride (1:1) may offer new avenues for treating conditions such as depression, anxiety, and Parkinson's disease.

In addition to its neurological applications, this compound has also been investigated for its potential in cancer therapy. Studies have demonstrated that 2-Pyridinemethanamine, 5-bromo-3-fluoro-α-methyl-, hydrochloride (1:1) can inhibit the growth of certain cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it has shown activity against breast cancer and colorectal cancer cell lines. The mechanism of action involves the modulation of apoptosis and cell cycle arrest, making it a promising candidate for further preclinical and clinical evaluation.

The hydrochloride salt form of 2-Pyridinemethanamine, 5-bromo-3-fluoro-α-methyl-, hydrochloride (1:1) is particularly advantageous for pharmaceutical development due to its improved solubility and stability. These properties are crucial for ensuring consistent drug delivery and bioavailability. Formulation scientists have developed various dosage forms, including tablets and oral solutions, to optimize the therapeutic benefits of this compound.

Clinical trials are currently underway to assess the safety and efficacy of 2-Pyridinemethanamine, 5-bromo-3-fluoro-α-methyl-, hydrochloride (1:1) in human subjects. Preliminary results have been encouraging, with the compound demonstrating a favorable safety profile and significant therapeutic effects in early-stage trials. However, further research is needed to fully understand its long-term effects and potential side effects.

From a synthetic chemistry perspective, the preparation of 2-Pyridinemethanamine, 5-bromo-3-fluoro-α-methyl-, hydrochloride (1:1) involves a series of well-defined steps. The synthesis typically begins with the bromination and fluorination of a pyridine derivative, followed by the introduction of the α-methyl group through an appropriate substitution reaction. The final step involves the formation of the hydrochloride salt to enhance solubility and stability.

In conclusion, 2-Pyridinemethanamine, 5-bromo-3-fluoro-α-methyl-, hydrochloride (1:1) (CAS No. 2411636-23-0) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neuroscience and oncology. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing medical treatments for various diseases.